Saz VII 23
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Overview
Description
Saz VII 23, also known as Saz VII 23, is a useful research compound. Its molecular formula is C17H25ClN2O5 and its molecular weight is 372.8 g/mol. The purity is usually 95%.
The exact mass of the compound Saz VII 23 is unknown and the complexity rating of the compound is unknown. The compound has been submitted to the National Cancer Institute (NCI) for testing and evaluation and the Cancer Chemotherapy National Service Center (NSC) number is 644246. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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properties
CAS RN |
135834-49-0 |
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Product Name |
Saz VII 23 |
Molecular Formula |
C17H25ClN2O5 |
Molecular Weight |
372.8 g/mol |
IUPAC Name |
perchloric acid;phenyl-(7-propan-2-yl-3,7-diazabicyclo[3.3.1]nonan-3-yl)methanone |
InChI |
InChI=1S/C17H24N2O.ClHO4/c1-13(2)18-9-14-8-15(10-18)12-19(11-14)17(20)16-6-4-3-5-7-16;2-1(3,4)5/h3-7,13-15H,8-12H2,1-2H3;(H,2,3,4,5) |
InChI Key |
NUYPCKIZNDHNFG-UHFFFAOYSA-N |
SMILES |
CC(C)N1CC2CC(C1)CN(C2)C(=O)C3=CC=CC=C3.OCl(=O)(=O)=O |
Canonical SMILES |
CC(C)N1CC2CC(C1)CN(C2)C(=O)C3=CC=CC=C3.OCl(=O)(=O)=O |
synonyms |
SAZ VII 23 SAZ VII-23 SAZ-VII-23 |
Origin of Product |
United States |
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